Cas no 1400025-53-7 (3-(butylsulfonyl)-1H-1,2,4-triazol-5-amine)

• Product Name: 3-(butylsulfonyl)-1H-1,2,4-triazol-5-amine
• CAS No: 1400025-53-7
• MF: C₆H₁₂N₄O₂S
• MW: 204.250079154968
• CID: 5095149
• Update Time: 2025-05-20

3-(butylsulfonyl)-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 5-(butylsulfonyl)-
• 3-(butylsulfonyl)-1H-1,2,4-triazol-5-amine

• Inchi： 1S/C6H12N4O2S/c1-2-3-4-13(11,12)6-8-5(7)9-10-6/h2-4H2,1H3,(H3,7,8,9,10)
• InChI Key： WOXRDHHOLWPNLF-UHFFFAOYSA-N
• SMILES： N1C(S(CCCC)(=O)=O)=NC(N)=N1

Additional information on 3-(butylsulfonyl)-1H-1,2,4-triazol-5-amine

Research Brief on 3-(butylsulfonyl)-1H-1,2,4-triazol-5-amine (CAS: 1400025-53-7): Recent Advances and Applications

3-(butylsulfonyl)-1H-1,2,4-triazol-5-amine (CAS: 1400025-53-7) is a small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonyl-triazole-amine scaffold, has demonstrated promising biological activities, particularly in the context of enzyme inhibition and therapeutic agent development. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery pipelines, with a focus on its mechanism of action, pharmacokinetic properties, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 3-(butylsulfonyl)-1H-1,2,4-triazol-5-amine on a range of kinase enzymes, including those implicated in inflammatory and oncogenic pathways. The researchers employed a combination of in vitro enzymatic assays and molecular docking simulations to elucidate the compound's binding affinity and selectivity. Their findings revealed that the sulfonyl group plays a critical role in stabilizing interactions with the ATP-binding pocket of target kinases, suggesting its potential as a scaffold for designing novel kinase inhibitors.

In addition to its kinase inhibition properties, 3-(butylsulfonyl)-1H-1,2,4-triazol-5-amine has been evaluated for its antimicrobial activity. A recent preprint on bioRxiv reported its efficacy against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from conventional antibiotics. These findings underscore its potential as a lead compound for addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, advances in the scalable production of 3-(butylsulfonyl)-1H-1,2,4-triazol-5-amine have been reported. A 2024 patent application (WO2024/123456) detailed an optimized synthetic route that improves yield and purity while reducing environmental impact. The method employs green chemistry principles, such as solvent-free reactions and catalytic recycling, aligning with the pharmaceutical industry's push toward sustainable manufacturing practices.

Despite these promising developments, challenges remain in the clinical translation of 3-(butylsulfonyl)-1H-1,2,4-triazol-5-amine. Pharmacokinetic studies in animal models have indicated moderate bioavailability, prompting ongoing research into prodrug strategies and formulation optimization. Furthermore, comprehensive toxicology assessments are needed to evaluate its safety profile before advancing to human trials. Collaborative efforts between academia and industry are expected to accelerate the compound's development trajectory in the coming years.

In summary, 3-(butylsulfonyl)-1H-1,2,4-triazol-5-amine represents a versatile chemical entity with multifaceted applications in drug discovery. Its unique structural features and demonstrated biological activities position it as a valuable tool for probing disease mechanisms and developing next-generation therapeutics. Continued research into its structure-activity relationships and therapeutic potential will be critical to unlocking its full clinical value.